N,N'-diphenyl-2,3-dihydroquinoxaline-1,4-dicarbothioamide

• IUPAC Name: 1-N,4-N-diphenyl-2,3-dihydroquinoxaline-1,4-dicarbothioamide
• InChI: InChI=1S/C22H20N4S2/c27-21(23-17-9-3-1-4-10-17)25-15-16-26(20-14-8-7-13-19(20)25)22(28)24-18-11-5-2-6-12-18/h1-14H,15-16H2,(H,23,27)(H,24,28)
• InChI Key: CLWKXUOVIMTBGK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C2N1C(=S)NC3=CC=CC=C3)C(=S)NC4=CC=CC=C4
• Molecular Formula: C22H20N4S2
• Molecular Weight: 404.6 g/mol

Description

Quinoxalines are a class of nitrogen-containing heterocyclic compounds. They are important biological agents and have several prominent pharmacological effects like antifungal, antibacterial, antiviral, and antimicrobial.

Synthesis Analysis

The synthesis of quinoxalines has been intensively studied in the past. A large variety of synthetic methods for the synthesis of functionalized quinoxalines have been reported in literature. For example, one method involves the condensation of an aryl 1,2-diamine with a 1,2-dicarbonyl compound by heating in a solvent.

Molecular Structure Analysis

The molecular structure of quinoxalines typically consists of a bicyclic compound containing two nitrogen atoms. For example, 2,3-diphenylquinoxaline has the molecular formula C20H14N2.

Chemical Reactions Analysis

Quinoxalines can undergo various chemical reactions. For instance, they can participate in condensation reactions with α-diketones.

Physical And Chemical Properties Analysis

Quinoxalines are typically colorless solids that are soluble in polar organic solvents. For example, 2,3-diphenylquinoxaline is a white crystalline powder with a melting point of 122.0-128.0°C.

Future Directions

Quinoxalines have diverse therapeutic uses and have become a crucial component in drugs used to treat various diseases. Therefore, the development of new synthetic methods and the discovery of new biological activities of quinoxalines are promising areas for future research.